
Technical Data Summary for Trisulfo-Cy5-Alkyne

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Trisulfo-Cy5-Alkyne

Cat. No.: B15553946 Get Quote

This document provides the core physicochemical properties of Trisulfo-Cy5-Alkyne, a

fluorescent dye commonly utilized in biological research for labeling and detection through click

chemistry.

Core Properties of Trisulfo-Cy5-Alkyne
Trisulfo-Cy5-Alkyne is a cyanine5 (Cy5) derivative containing an alkyne group for covalent

attachment to azide-modified molecules.[1][2][3] The presence of three sulfo- groups enhances

its water solubility.[4] The key quantitative properties of this compound are summarized below.

Property Value Reference

Molecular Weight (MW) 788 g/mol [1][2][3]

Chemical Formula C₃₇H₄₅N₃O₁₀S₃ [1][2][3]

CAS Number 2055138-90-2 [1][3][4]

Excitation Maximum (λex) 647 nm [1]

Emission Maximum (λem) 670 nm [1]

Extinction Coefficient 250,000 cm⁻¹M⁻¹ [1][2][3]

Purity ≥95% [1]

Solubility Water, DMSO, DMF, DCM [1]
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Methodology and Visualization
The query for a specific molecular weight does not lend itself to the creation of experimental

protocols or signaling pathway diagrams. The data presented are fundamental physicochemical

properties of the molecule, typically determined through methods such as mass spectrometry

and spectroscopy during the manufacturing and quality control processes by the supplier.

A logical workflow for using this compound in a research context is provided below. This

diagram illustrates the general steps involved in a click chemistry labeling experiment.

Preparation

Click Reaction

Purification & Analysis

Prepare Azide-modified
Molecule of Interest

Combine Alkyne Dye
and Azide-Molecule

Dissolve Trisulfo-Cy5-Alkyne
in appropriate solvent

Add Copper (Cu(I)) Catalyst
and Ligands

Incubate reaction
(Time, Temperature)

Purify Labeled Conjugate
(e.g., chromatography, dialysis)

Analyze Labeled Product
(e.g., spectroscopy, gel electrophoresis)
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Caption: General workflow for a copper-catalyzed click chemistry reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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